Cas no 2171811-77-9 (1-(3-nitrophenyl)butane-1-thiol)

• Product Name: 1-(3-nitrophenyl)butane-1-thiol
• CAS No: 2171811-77-9
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6331146
• PubChem ID: 165948151
• Update Time: 2025-07-21

1-(3-nitrophenyl)butane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrophenyl)butane-1-thiol
• 2171811-77-9
• EN300-1288661

• Inchi： 1S/C10H13NO2S/c1-2-4-10(14)8-5-3-6-9(7-8)11(12)13/h3,5-7,10,14H,2,4H2,1H3
• InChI Key： UEVQBFFVRZBWHJ-UHFFFAOYSA-N
• SMILES： SC(C1C=CC=C(C=1)[N+](=O)[O-])CCC

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.8Ų

Additional information on 1-(3-nitrophenyl)butane-1-thiol

Comprehensive Overview of 1-(3-Nitrophenyl)butane-1-thiol (CAS No. 2171811-77-9): Properties, Applications, and Industry Insights

1-(3-Nitrophenyl)butane-1-thiol (CAS No. 2171811-77-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This sulfur-containing aromatic compound features a nitrophenyl group attached to a butylthiol chain, making it a valuable intermediate in pharmaceutical synthesis, material science, and agrochemical research. The compound's molecular formula, C₁₀H₁₃NO₂S, and distinct thiol functional group contribute to its reactivity, enabling diverse chemical transformations.

In the context of current research trends, 1-(3-nitrophenyl)butane-1-thiol aligns with growing interest in sustainable chemistry and green synthesis. Researchers are actively exploring its potential as a building block for biodegradable materials and eco-friendly catalysts, addressing the global demand for environmentally conscious chemical solutions. The compound's nitro group also makes it relevant to studies on energy storage, particularly in the development of novel organic electrodes for batteries, a hot topic in renewable energy circles.

The synthesis of CAS 2171811-77-9 typically involves nucleophilic substitution reactions or thiol-ene click chemistry, methodologies that have gained prominence in modern organic synthesis. Analytical techniques such as HPLC purification, NMR spectroscopy, and mass spectrometry are crucial for characterizing this compound, ensuring its purity for research applications. These methods reflect the broader industry shift toward precision chemistry and quality-by-design approaches in specialty chemical production.

From a commercial perspective, 1-(3-nitrophenyl)butyl mercaptan (an alternative name) serves as a key intermediate in the synthesis of liquid crystal materials and OLED components, sectors experiencing rapid growth due to advancements in display technologies. Its molecular structure allows for precise tuning of electronic properties, making it valuable for optoelectronic applications. This aligns with frequent searches for "advanced materials for flexible displays" and "organic semiconductor precursors" across scientific databases.

In pharmaceutical contexts, the thiol-nitrophenyl motif present in 2171811-77-9 shows potential for developing targeted drug delivery systems. Recent studies suggest its derivatives may serve as enzyme inhibitors or bioconjugation linkers, topics frequently searched in medicinal chemistry forums. The compound's balanced lipophilicity (logP ~2.8) and moderate molecular weight (211.28 g/mol) make it particularly interesting for blood-brain barrier penetration studies, a critical area in CNS drug development.

Quality control measures for 1-(3-nitrophenyl)-1-butanethiol emphasize the importance of residual solvent analysis and heavy metal screening, reflecting industry-wide concerns about chemical safety and regulatory compliance. These aspects resonate with frequent queries about "GMP standards for research chemicals" and "analytical method validation" in professional networks. Proper storage recommendations (typically 2-8°C under inert atmosphere) address stability concerns common to thiol-containing compounds.

The future outlook for CAS 2171811-77-9 appears promising, with emerging applications in catalysis (particularly asymmetric synthesis) and polymer modification. Its potential role in developing self-healing materials and smart coatings connects with trending searches for "innovative material science solutions." As research continues to uncover new facets of this versatile compound, its importance in both academic and industrial settings is likely to grow significantly.